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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Ornidazole-13C2,15N2, a crucial isotopically labeled compound in

pharmaceutical research.

This document outlines the necessary personal protective equipment (PPE), step-by-step
operational procedures, and compliant disposal plans to maintain a safe laboratory
environment and ensure the integrity of your research.

Personal Protective Equipment (PPE)

When handling Ornidazole-13C2,15N2, a comprehensive approach to personal protection is
critical. The following PPE is required to minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields

Conforming to EN 166 (EU) or
NIOSH (US) standards to
prevent eye contact with dust

or splashes.[1][2]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile)

Gloves must be inspected
before use. The quality of the
gloves should be chosen
based on the specific
workplace concentration and
quantity of the hazardous
substance.[1][3]

Body Protection

Impervious clothing, such as a
lab coat or long-sleeved

clothing

To prevent skin contact.[4][5]
For large-scale operations or in
case of a spill, fire/flame
resistant clothing may be

necessary.[1][2]

Respiratory Protection

Generally not required under
normal use with adequate

ventilation.

In case of inadequate
ventilation, dust formation, or
exceeded exposure limits, a
NIOSH/MSHA or European
Standard EN 136 approved
respirator should be used.[1][3]

[4]

Operational Plan: From Receipt to Use

A systematic workflow is essential for the safe handling of Ornidazole-13C2,15N2.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.

o Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials.[1][2]
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Keep the container tightly closed to prevent contamination and exposure.[3][4]

The recommended storage temperature is typically room temperature, though some
suppliers may recommend -20°C.[4][6] Always refer to the supplier's specific instructions.

Handling and Preparation

All handling should be conducted in a well-ventilated area.[1][2] The use of a chemical fume
hood or local exhaust ventilation is strongly recommended, especially when handling the
powder form.[3]

Avoid the formation of dust and aerosols.[1][2][4]
Do not eat, drink, or smoke in the handling area.[7]

Wash hands thoroughly after handling the compound.[1][7]

Disposal Plan

Proper disposal of Ornidazole-13C2,15N2 and its containers is crucial to prevent

environmental contamination and comply with regulations.

Waste Classification: This material and its container must be disposed of as hazardous
waste.[3]

Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[1]

Environmental Precautions: Do not allow the substance to enter drains, surface water, or
soil.[2][3][4] Prevent further leakage or spillage if it is safe to do so.[1][2]

Container Disposal: Empty containers should be treated as hazardous waste and disposed
of through an approved waste disposal plant.[7]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Incident First Aid Measures

Immediately rinse with plenty of water for at

least 15 minutes, holding the eyelids apart.[3]
Eye Contact ]

Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention.[3]

Remove contaminated clothing immediately.
i Wash the affected area with soap and plenty of
Skin Contact S )
water.[3] If skin irritation persists, consult a

physician.[8]

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation o ) o
respiration.[3] Seek medical attention if

symptoms occur.[8]

Rinse mouth with water.[3] Do NOT induce
) vomiting.[3] Never give anything by mouth to an
Ingestion , .
unconscious person.[1][3] Call a poison center

or doctor immediately.[7][9]

Use personal protective equipment.[3][4] Avoid
dust formation.[1][2] Sweep up the spilled

Spill material and place it in a suitable, closed
container for disposal.[5][8] Ensure adequate
ventilation.[1][2][4]

Chemical and Physical Properties

Property Value

Molecular Formula 13C215N2CsH10CINO3
Molecular Weight 223.60 g/mol [3]
Appearance White to light yellow solid[5]
Melting Point 84 - 86 °C[5]

Acute Toxicity (Oral) LD50 = 1139 mg/kg (ATE)[3]
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Below is a logical workflow for the safe handling of Ornidazole-13C2,15N2.

Safe Handling and Disposal Workflow for Ornidazole-13C2,15N2

Preparation and Handling

Receiving and
Visual Inspection

If container is intact

Secure Storage
(Cool, Dry, Ventilated)

'

Don Appropriate PPE
(Goggles, Gloves, Coat)

'

Work in Ventilated Area
(Fume Hood Recommended)

Weighing and .
Solution Preparation Spill Response Personal Exposure

After use

Dispvosal

Collect Waste
(Solid and Liquid)

i

Label as
Hazardous Waste

i

Dispose via Licensed
Chemical Waste Contractor
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Caption: Workflow for safe handling and disposal of Ornidazole-13C2,15N2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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